Cas no 1172747-64-6 (5-ethyl-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-ethyl-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1172747-64-6
• MF: C₁₁H₁₂N₄O₃
• MW: 248.237981796265
• MDL: MFCD09971569
• CID: 5215752
• PubChem ID: 25658278
• Update Time: 2026-03-06

5-ethyl-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-(6-methoxy-3-pyridazinyl)-
• 5-ethyl-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD09971569
• Inchi： 1S/C11H12N4O3/c1-3-8-7(11(16)17)6-12-15(8)9-4-5-10(18-2)14-13-9/h4-6H,3H2,1-2H3,(H,16,17)
• InChI Key： PPXQARDZZFIGLC-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(OC)C=C2)C(CC)=C(C(O)=O)C=N1

Additional information on 5-ethyl-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-4-carboxylic acid

5-Ethyl-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1172747-64-6, commonly referred to as 5-Ethyl-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-4-carboxylic Acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of pyrazole, a five-membered heterocyclic compound, with substituents that enhance its chemical reactivity and biological activity. The presence of the pyridazine ring and the methoxy group introduces additional complexity to its structure, making it a valuable subject for both academic research and industrial development.

Recent studies have highlighted the importance of 5-Ethyl-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-4-carboxylic Acid in the development of novel drugs targeting various diseases. Its structure allows for multiple points of interaction with biological systems, making it a promising candidate for drug design. Researchers have explored its potential as an anti-inflammatory agent, where the carboxylic acid group plays a crucial role in modulating inflammatory responses. Additionally, the ethoxy group has been shown to enhance the molecule's solubility, improving its bioavailability when administered orally.

The synthesis of this compound involves a series of carefully designed reactions that highlight the versatility of pyrazole derivatives. Starting from basic precursors, chemists employ methods such as nucleophilic substitution and cyclization to construct the complex framework of this molecule. The introduction of the methoxy group on the pyridazine ring is particularly significant, as it not only stabilizes the structure but also contributes to its pharmacokinetic properties.

One of the most intriguing aspects of 5-Ethyl-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-4-carboxylic Acid is its ability to act as a scaffold for further functionalization. By modifying specific positions on the pyrazole ring, researchers can tailor the molecule's properties to suit different therapeutic needs. For instance, substituting the ethoxy group with other alkoxy groups has been shown to alter the molecule's lipophilicity, which is critical for optimizing drug delivery systems.

In terms of applications, this compound has shown promise in several areas beyond pharmaceuticals. Its ability to act as a chelating agent makes it a potential candidate for use in metalloenzyme inhibitors, which are essential in treating conditions such as Alzheimer's disease. Furthermore, recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative in industrial catalysis.

The structural integrity of 5-Ethyl-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-4-carboxylic Acid is underpinned by its aromaticity and conjugation patterns. These features not only enhance its stability but also contribute to its electronic properties, making it an ideal candidate for use in organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs), where its ability to facilitate electron transport is highly advantageous.

From a synthetic perspective, the preparation of this compound involves multi-step processes that showcase the ingenuity of modern organic chemistry. The use of transition metal catalysts has enabled chemists to achieve high yields and selectivity in key steps such as cross-coupling reactions. These advancements have significantly reduced production costs while maintaining high purity standards, making this compound more accessible for large-scale applications.

Looking ahead, the future of 5-Ethyl-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-4-carboxylic Acid lies in its continued exploration across diverse scientific domains. Its unique combination of structural features and functional groups positions it as a versatile building block for innovation in medicine, materials science, and beyond. As research progresses, new insights into its properties will undoubtedly unlock even more exciting possibilities.